3-(2-Fluoroethoxy)benzylamine
Overview
Description
Molecular Structure Analysis
3-(2-Fluoroethoxy)benzylamine has a molecular weight of 169.2 g/mol. It belongs to the class of organic compounds known as phenylmethylamines, which are compounds containing a phenylmethtylamine moiety, consisting of a phenyl group substituted by methanamine .Chemical Reactions Analysis
While specific chemical reactions involving this compound are not detailed in the available literature, benzylamines have been reported to undergo various reactions. For instance, Rh-catalyzed C–H alkylation of benzylamines with alkenes has been reported .Scientific Research Applications
Fluorogenic Derivatization for Analytical Chemistry
The derivatization of catecholamines and catechols with benzylamine derivatives has been utilized in analytical chemistry to form highly fluorescent products. This process enables the relative quantitation of compounds like 3-hydroxy-tyrosine and 3-nitro-tyrosine residues in proteins that have undergone oxidative stress, providing a tool for studying biochemical pathways and disease mechanisms Pennington, Schöneich, & Stobaugh, 2007.
Medicinal Chemistry and Synthesis
In medicinal chemistry, benzylamine derivatives are pivotal for creating synthetically useful functional groups through Pd-catalyzed ortho-fluorination. This technique has broad applications in developing pharmaceuticals, highlighting the molecule's role in synthesizing compounds with potential therapeutic effects Wang, Mei, & Yu, 2009.
Materials Science: Enhancing Photovoltaic Cells
Benzylamine has been used for surface passivation in perovskite solar cells, improving moisture resistance and electronic properties. This application significantly contributes to the development of high-efficiency, air-stable photovoltaic cells, demonstrating the utility of benzylamine derivatives in energy conversion technologies Wang, Geng, Zhou, Fang, Tong, Loi, Liu, & Zhao, 2016.
Safety and Hazards
properties
IUPAC Name |
[3-(2-fluoroethoxy)phenyl]methanamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H12FNO/c10-4-5-12-9-3-1-2-8(6-9)7-11/h1-3,6H,4-5,7,11H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VHAGHBKALUHQOZ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)OCCF)CN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H12FNO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
169.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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